6-Amino-3-(4-bromophenyl)-4-(3,5-ditert-butyl-4-hydroxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Molecular Formula: C27H29BrN4O2
• Molecular Weight: 521.4 g/mol
• IUPAC Name: 6-amino-3-(4-bromophenyl)-4-(3,5-ditert-butyl-4-hydroxyphenyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C27H29BrN4O2/c1-26(2,3)18-11-15(12-19(23(18)33)27(4,5)6)20-17(13-29)24(30)34-25-21(20)22(31-32-25)14-7-9-16(28)10-8-14/h7-12,20,33H,30H2,1-6H3,(H,31,32)
• InChI Key: NJOCHMGUTKKCKH-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)C2C(=C(OC3=NNC(=C23)C4=CC=C(C=C4)Br)N)C#N

Description

6-Amino-3-(4-bromophenyl)-4-(3,5-ditert-butyl-4-hydroxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the pyrano[2,3-c]pyrazole family and has been found to possess various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 6-Amino-3-(4-bromophenyl)-4-(3,5-ditert-butyl-4-hydroxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is not fully understood. However, it has been proposed that this compound exerts its anticancer effects by inhibiting the activity of enzymes involved in cell proliferation and inducing apoptosis. Additionally, this compound has been found to reduce inflammation by inhibiting the expression of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. Moreover, this compound has been shown to possess antioxidant properties, which can protect cells from oxidative stress by scavenging free radicals.
Biochemical and Physiological Effects
6-Amino-3-(4-bromophenyl)-4-(3,5-ditert-butyl-4-hydroxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been found to possess various biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits the growth of cancer cells and induces apoptosis. Moreover, this compound has been found to reduce inflammation by inhibiting the expression of pro-inflammatory cytokines. Additionally, this compound has been shown to possess antioxidant properties, which can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using 6-Amino-3-(4-bromophenyl)-4-(3,5-ditert-butyl-4-hydroxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile in lab experiments include its potential therapeutic applications, its ability to inhibit the growth of cancer cells, and its anti-inflammatory and antioxidant properties. However, the limitations of using this compound in lab experiments include the lack of understanding of its mechanism of action and the need for further research to determine its safety and efficacy.

Future Directions

There are several future directions for research on 6-Amino-3-(4-bromophenyl)-4-(3,5-ditert-butyl-4-hydroxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile. Firstly, further research is needed to determine the safety and efficacy of this compound in vivo. Secondly, the mechanism of action of this compound needs to be fully elucidated. Thirdly, the potential therapeutic applications of this compound need to be explored further. Additionally, the synthesis of analogs of this compound could lead to the discovery of more potent and selective compounds with enhanced therapeutic properties. Finally, the development of drug delivery systems for this compound could improve its bioavailability and efficacy.
Conclusion
In conclusion, 6-Amino-3-(4-bromophenyl)-4-(3,5-ditert-butyl-4-hydroxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a chemical compound with potential therapeutic applications. The synthesis of this compound involves the reaction of 4-bromoacetophenone, 5-tert-butyl-2-hydroxybenzaldehyde, malononitrile, and 3-aminopyrazole in the presence of a base such as potassium carbonate. This compound has been found to possess anticancer, anti-inflammatory, and antioxidant properties. However, further research is needed to determine the safety and efficacy of this compound in vivo, elucidate its mechanism of action, and explore its potential therapeutic applications.

Synthesis Methods

The synthesis of 6-Amino-3-(4-bromophenyl)-4-(3,5-ditert-butyl-4-hydroxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile involves the reaction of 4-bromoacetophenone, 5-tert-butyl-2-hydroxybenzaldehyde, malononitrile, and 3-aminopyrazole in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as ethanol or dimethylformamide at elevated temperatures. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

The potential therapeutic applications of 6-Amino-3-(4-bromophenyl)-4-(3,5-ditert-butyl-4-hydroxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile have been extensively studied. This compound has been found to possess anticancer, anti-inflammatory, and antioxidant properties. In vitro studies have demonstrated that this compound inhibits the growth of cancer cells and induces apoptosis. Additionally, this compound has been found to reduce inflammation by inhibiting the expression of pro-inflammatory cytokines. Moreover, this compound has been shown to possess antioxidant properties, which can protect cells from oxidative stress.